N-[2-(dimethylamino)-4-quinolinyl]-2-(4-morpholinyl)acetamide diethanedioate

• IUPAC Name: N-[2-(dimethylamino)quinolin-4-yl]-2-morpholin-4-ylacetamide;oxalic acid
• InChI: InChI=1S/C17H22N4O2.2C2H2O4/c1-20(2)16-11-15(13-5-3-4-6-14(13)18-16)19-17(22)12-21-7-9-23-10-8-21;2*3-1(4)2(5)6/h3-6,11H,7-10,12H2,1-2H3,(H,18,19,22);2*(H,3,4)(H,5,6)
• InChI Key: UITCMSWJQKBXAN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=CC=CC=C2C(=C1)NC(=O)CN3CCOCC3.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C21H26N4O10
• Molecular Weight: 494.5 g/mol

Description

N-[2-(dimethylamino)-4-quinolinyl]-2-(4-morpholinyl)acetamide diethanedioate, commonly known as DMQX, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. DMQX belongs to the class of quinoxaline derivatives and is known to act as a selective antagonist of the ionotropic glutamate receptors.

Mechanism of Action

DMQX acts as a selective antagonist of the ionotropic glutamate receptors, particularly the AMPA receptors. DMQX binds to the receptor and blocks the ion channel, thereby preventing the influx of calcium ions and the depolarization of the postsynaptic neuron. This leads to a reduction in the excitatory neurotransmission mediated by glutamate, which is believed to be involved in the pathophysiology of various neurological disorders.
Biochemical and Physiological Effects:
DMQX has been shown to have various biochemical and physiological effects. DMQX has been found to reduce the excitatory synaptic transmission in the hippocampus, which is believed to be involved in learning and memory. DMQX has also been shown to reduce the seizure activity in animal models of epilepsy. DMQX has been found to have neuroprotective effects by reducing the excitotoxicity mediated by glutamate.

Advantages and Limitations for Lab Experiments

DMQX has several advantages for lab experiments. DMQX is a selective antagonist of the AMPA receptor, which makes it a useful tool for investigating the role of glutamate receptors in synaptic plasticity and learning and memory. DMQX has also been used as a pharmacological tool to investigate the pathophysiology of various neurological disorders. However, DMQX has some limitations for lab experiments. DMQX has a short half-life and is rapidly metabolized, which makes it difficult to maintain a stable concentration in the brain. DMQX also has some off-target effects, which may complicate the interpretation of the results.

Future Directions

DMQX has several potential future directions for scientific research. DMQX may be further studied for its potential use in the treatment of various neurological disorders. DMQX may also be used as a research tool to investigate the role of glutamate receptors in synaptic plasticity and learning and memory. DMQX may be further modified to improve its pharmacokinetic properties and reduce its off-target effects. DMQX may also be used in combination with other drugs to enhance its therapeutic efficacy.

Synthesis Methods

DMQX can be synthesized using a multi-step synthetic route involving the reaction of 2-chloro-4-dimethylaminophenyl with 2-aminobenzoic acid followed by the reaction of the resulting product with 4-morpholinecarboxylic acid. The final product is obtained by reacting the intermediate with diethyl oxalate. The purity and yield of DMQX can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

DMQX has been extensively studied for its potential pharmacological properties, particularly as a selective antagonist of the ionotropic glutamate receptors. DMQX has shown promising results in the treatment of various neurological disorders such as epilepsy, Parkinson's disease, and schizophrenia. DMQX has also been studied for its potential use as a research tool to investigate the role of glutamate receptors in synaptic plasticity and learning and memory.